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Compound of Interest

Dibenzoyl-L-tartaric acid
Compound Name:
monohydrate

Cat. No.: B7777040

A Technical Guide to Dibenzoyl-L-tartaric acid
monohydrate

This document provides a detailed overview of Dibenzoyl-L-tartaric acid monohydrate, a
crucial reagent in the fields of organic chemistry and drug development. It is intended for
researchers, scientists, and professionals in these areas. The guide focuses on the
compound's chemical identity, its primary application in chiral resolution, and its
physicochemical properties.

Chemical Identity and Properties

Dibenzoyl-L-tartaric acid monohydrate is a chiral resolving agent widely used in the
synthesis of enantiomerically pure compounds.[1][2] Its ability to separate enantiomers makes
it an invaluable tool in the pharmaceutical industry, where the chirality of a drug molecule is
often critical to its efficacy and safety.[1][2]

The key identification and physicochemical properties of Dibenzoyl-L-tartaric acid
monohydrate are summarized in the table below.
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Property Value

CAS Number 62708-56-9[1][3][4][5]

Molecular Formula C1sH140s-H20[1][5]

Molecular Weight 376.32 g/mol [1][5]

Appearance White to off-white powder[1]
Melting Point 88-95 °C[1][3]

Optical Rotation [0]20/D -110+3°, ¢ = 5% in ethanol

Soluble in methanol and ethanol; slightly soluble

Solubility in water.[3][4][6]

Applications in Chiral Resolution

The primary application of Dibenzoyl-L-tartaric acid monohydrate is in the chiral resolution of
racemic mixtures, particularly amines.[2][6] This process is fundamental in asymmetric
synthesis to obtain a single, desired enantiomer.[1]

The logical workflow for a typical chiral resolution process using Dibenzoyl-L-tartaric acid
monohydrate is illustrated in the diagram below. This process involves the formation of
diastereomeric salts, which can then be separated by crystallization, followed by the recovery
of the desired enantiomer.
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Chiral Resolution Workflow

Racemic Mixture Resolving Agent
(e.g., (R/S)-Amine) (Dibenzoyl-L-tartaric acid)

Formation of
Diastereomeric Salts
((R)-Amine-(L)-DBTA)
((S)-Amine-(L)-DBTA)

Separation by
Fractional Crystallization

Isolated Diastereomeric Salt
(e.g., (R)-Amine-(L)-DBTA)

Liberation of Amine
(e.g., with Base)

Pure Enantiomer Recovery of
(e.g., (R)-Amine) Resolving Agent

Click to download full resolution via product page

Workflow for Chiral Resolution.
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Experimental Protocols

Detailed experimental protocols for chiral resolution are highly specific to the substrate being
resolved. However, a general methodology involves the following steps:

o Salt Formation: The racemic mixture is reacted with an equimolar amount of Dibenzoyl-L-
tartaric acid monohydrate in a suitable solvent.

o Crystallization: The resulting diastereomeric salts have different solubilities, allowing one to
be selectively crystallized out of the solution. This is often the most critical step and may
require careful optimization of solvent, temperature, and concentration.

« Isolation: The crystallized diastereomeric salt is isolated by filtration.

e Liberation of the Enantiomer: The desired enantiomer is liberated from the isolated salt,
typically by treatment with a base to deprotonate the amine.

o Recovery of Resolving Agent: The Dibenzoyl-L-tartaric acid can often be recovered from the
mother liquor and the filtrate from the liberation step, making the process more economical.

It is important to note that specific conditions for each step will vary and require empirical
determination for each unique racemic mixture.

Signaling Pathways

Based on available scientific literature, Dibenzoyl-L-tartaric acid monohydrate is primarily
utilized as a chemical reagent in synthetic organic chemistry. There is no evidence to suggest
its direct involvement in biological signaling pathways. Its utility lies in its chemical properties
for chiral separation rather than any pharmacological or biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Di-Benzoyl-L-Tartaric Acid Monohydrate (DBLT) Online | Di-Benzoyl-L-Tartaric Acid
Monohydrate (DBLT) Manufacturer and Suppliers [scimplify.com]

3. 0,0'-Dibenzoyl-L-Tartaric Acid Monohydrate Manufacturers, Cas No. 62708-56-9,
Mumbai, India [omkarchemicals.com]

4. Di-Benzoyl L-Tartaric Acid Monohydrate CAS No 62708-56-9 - 2743-38-6, Pharma Grade,
Best Price [zephyrsynthesispvtltd.com]

5. (-)-Dibenzoyl-L-tartaric Acid | 62708-56-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

6. Dibenzoyl-L-tartaric acid | 2743-38-6 [chemicalbook.com]

To cite this document: BenchChem. [CAS number and molecular formula of Dibenzoyl-L-
tartaric acid monohydrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7777040#cas-number-and-molecular-formula-of-
dibenzoyl-I-tartaric-acid-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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